Cas no 1448139-91-0 ((2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide
• CAS No: 1448139-91-0
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 6532942
• PubChem ID: 71806666
• Update Time: 2025-06-12

(2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide
• F6436-1595
• (E)-3-(furan-3-yl)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide
• 1448139-91-0
• AKOS024559422
• (E)-3-(furan-3-yl)-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]prop-2-enamide
• (2E)-3-(furan-3-yl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]prop-2-enamide

• Inchi： 1S/C21H18N2O3S/c24-20(6-3-15-8-10-26-14-15)22-18-5-4-16-7-9-23(13-17(16)12-18)21(25)19-2-1-11-27-19/h1-6,8,10-12,14H,7,9,13H2,(H,22,24)/b6-3+
• InChI Key： FFLIGNRJSVVVJH-ZZXKWVIFSA-N
• SMILES： S1C=CC=C1C(N1CC2C=C(C=CC=2CC1)NC(/C=C/C1=COC=C1)=O)=O

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.8Ų

Additional information on (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide

Recent Advances in the Study of (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide (CAS: 1448139-91-0)

The compound (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide (CAS: 1448139-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both furan and thiophene moieties in its structure contributes to its ability to interact with various kinase targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range.

The synthesis of (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide has been optimized in recent work, with researchers developing a more efficient four-step route that improves overall yield and purity. Key modifications include the use of a palladium-catalyzed coupling reaction for the introduction of the furan moiety and a novel acylation protocol for the thiophene-2-carbonyl group. These advancements have facilitated larger-scale production for preclinical studies.

In vitro and in vivo pharmacological evaluations have revealed interesting properties of this compound. Notably, it demonstrates good metabolic stability in human liver microsomes (t1/2 > 120 minutes) and acceptable oral bioavailability in rodent models (F% = 42). The compound's ability to cross the blood-brain barrier has also been documented, suggesting potential applications in CNS disorders. However, further optimization may be required to address its moderate solubility in aqueous solutions.

Mechanistic studies using X-ray crystallography and molecular dynamics simulations have provided atomic-level insights into the compound's binding mode with its kinase targets. The tetrahydroisoquinoline core forms key hydrogen bonds with the hinge region of the kinases, while the (2E)-prop-2-enamide moiety occupies a hydrophobic pocket that is crucial for selectivity. These structural insights are guiding the design of second-generation analogs with improved potency and selectivity profiles.

Current research directions include exploring the compound's potential in combination therapies and investigating its effects on downstream signaling pathways. Preliminary data suggest synergistic effects when combined with standard chemotherapeutic agents in certain cancer cell lines. Additionally, transcriptomic analyses have identified unique gene expression patterns induced by this compound that differ from those of other kinase inhibitors in its class.

In conclusion, (2E)-3-(furan-3-yl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylprop-2-enamide represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its pharmacological profile and clinical potential, particularly in oncology and inflammatory diseases. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and drug discovery.